Cas no 6302-10-9 (1-pyridin-3-ylbutan-2-one)
1-pyridin-3-ylbutan-2-one structure
Product name:1-pyridin-3-ylbutan-2-one
1-pyridin-3-ylbutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-pyridin-3-ylbutan-2-one
- CTK5B7134
- 3-Picolyl-ethyl-keton
- NSC42765
- 1-(pyridin-3-yl)butan-2-one
- AC1L60Y8
- SureCN8915193
- KST-1A9688
- AC1Q5H2E
- 1-pyridin-3-yl-butan-2-one
- 1-(3-Pyridyl)-butan-2-on
- AR-1B3279
- CTK5B7134; 3-Picolyl-ethyl-keton; NSC42765; 1-(pyridin-3-yl)butan-2-one; AC1L60Y8; SureCN8915193; KST-1A9688; AC1Q5H2E; 1-pyridin-3-yl-butan-2-one; 1-(3-Pyridyl)-butan-2-on; AR-1B3279;
- SCHEMBL8915193
- NSC-42765
- 6302-10-9
- (3-pyridinyl)methyl ethyl ketone
- WMTHSBOLQVKBQL-UHFFFAOYSA-N
- AKOS011842961
- CS-0247992
- DTXSID00285774
- Z992407884
- EN300-384330
-
- MDL： MFCD16808156
- Inchi： InChI=1S/C9H11NO/c1-2-9(11)6-8-4-3-5-10-7-8/h3-5,7H,2,6H2,1H3
- InChI Key： WMTHSBOLQVKBQL-UHFFFAOYSA-N
- SMILES： CCC(=O)CC1=CN=CC=C1
Computed Properties
- Exact Mass: 149.08413
- Monoisotopic Mass: 149.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30Ų
- XLogP3: 1
Experimental Properties
- Density: 1.024
- Boiling Point: 247.8°C at 760 mmHg
- Flash Point: 110.1°C
- Refractive Index: 1.505
- PSA: 29.96
- LogP: 1.60320
1-pyridin-3-ylbutan-2-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM412165-1g |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95%+ | 1g |
$906 | 2022-06-10 | |
| eNovation Chemicals LLC | Y1111925-1g |
1-(Pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 1g |
$545 | 2024-08-03 | |
| Chemenu | CM412165-250mg |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95%+ | 250mg |
$423 | 2022-06-10 | |
| Aaron | AR01BJ45-100mg |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 100mg |
$353.00 | 2025-02-09 | |
| Aaron | AR01BJ45-250mg |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 250mg |
$492.00 | 2025-02-09 | |
| 1PlusChem | 1P01BIVT-100mg |
1-(Pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 100mg |
$300.00 | 2025-03-19 | |
| A2B Chem LLC | AW16505-1g |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 1g |
$757.00 | 2024-04-19 | |
| A2B Chem LLC | AW16505-500mg |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 500mg |
$599.00 | 2024-04-19 | |
| A2B Chem LLC | AW16505-100mg |
1-(pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 100mg |
$286.00 | 2024-04-19 | |
| eNovation Chemicals LLC | D597080-1g |
1-(Pyridin-3-yl)butan-2-one |
6302-10-9 | 95% | 1g |
$545 | 2025-02-20 |
1-pyridin-3-ylbutan-2-one Related Literature
-
Jianan Gu,Yue Gu,Shubin Yang Chem. Commun., 2017,53, 12642-12645
-
Ahmad A. Awad,Afshin Houshang,Randy K. Dumas Nanoscale, 2017,9, 1285-1291
-
Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
-
Gavin A. Craig,Mark Murrie Chem. Soc. Rev., 2015,44, 2135-2147
-
Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
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